Cas no 984-43-0 (Phosphine oxide,[2-(diphenylphosphino)ethyl]diphenyl-)

• Product Name: Phosphine oxide,[2-(diphenylphosphino)ethyl]diphenyl-
• CAS No: 984-43-0
• MF: C₂₆H₂₄OP₂
• MW: 414.415688514709
• MDL: MFCD00345406
• CID: 797511
• PubChem ID: 24880346
• Update Time: 2025-04-19

Phosphine oxide,[2-(diphenylphosphino)ethyl]diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,[2-(diphenylphosphino)ethyl]diphenyl-
• 1,2-BIS(DIPHENYLPHOSPHINO)ETHANE MONOOXIDE
• AURORA KA-1612
• Tetraphenylethylenediphosphine monooxide
• tetraphenylethylenediphosphine monoxide
• [2-(diphenylphosphanyl)ethyl](diphenyl)phosphane oxide
• ADS-J16
• CS-0086082
• (2-(Diphenylphosphino)ethyl)diphenylphosphine oxide
• [2-(Diphenylphosphinoyl)ethyl]diphenylphosphane
• 1-(Diphenylphosphinoyl)-2-(diphenylphosphino)ethane
• 2-diphenylphosphorylethyl(diphenyl)phosphane
• (2-(Diphenylphosphino)ethyl)diphenylphosphineoxide
• 1,2-Bis(diphenylphosphino)ethane monooxide, 97%
• AKOS015913131
• [2-(Diphenylphosphino)ethyl]diphenylphosphine oxide
• 984-43-0
• CHEMBL107880
• SCHEMBL3264810
• MFCD00345406
• JCAUAUKUBUBNSB-UHFFFAOYSA-N
• [2-(diphenylphosphoroso)ethyl]diphenylphosphane
• G75965

• MDL： MFCD00345406
• Inchi： 1S/C26H24OP2/c27-29(25-17-9-3-10-18-25,26-19-11-4-12-20-26)22-21-28(23-13-5-1-6-14-23)24-15-7-2-8-16-24/h1-20H,21-22H2
• InChI Key： JCAUAUKUBUBNSB-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCP(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 414.13000
• Monoisotopic Mass: 414.13023938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 195-199 °C (lit.)
• PSA: 40.47000
• LogP: 5.13340

Phosphine oxide,[2-(diphenylphosphino)ethyl]diphenyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25